5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95%
Overview
Description
5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% (5-CY-3-TMP) is a chemical compound that has been widely used in scientific research. It is a white crystalline solid with a melting point of 145-147 ˚C and is soluble in ethanol and ethyl acetate. It has a molecular weight of 219.16 g/mol and a molecular formula of C13H7F3NO. 5-CY-3-TMP is a phenol derivative that has been used as a reagent and as a catalyst in various organic synthesis reactions.
Mechanism of Action
The mechanism of action of 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% is not fully understood. It is believed to act as a Lewis acid, which can activate electrophiles and nucleophiles. It has also been suggested that it can act as a proton transfer agent, which can facilitate the formation of covalent bonds between two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% are not fully understood. However, it has been suggested that it may have effects on the metabolism of certain drugs, as well as on the activity of certain enzymes. It has also been suggested that it may have anti-inflammatory and anti-tumor activities.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be stored for long periods of time. However, it is important to note that 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% is a hazardous material and should be handled with care. It is also important to note that it is a highly reactive compound and can react with other chemicals, so it should be used in a well-ventilated area.
Future Directions
In terms of future directions, there are many potential applications for 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95%. It could be used in the synthesis of new pharmaceuticals and agrochemicals, as well as in the development of new catalysts and reagents. It could also be used in the synthesis of new polymers and heterocyclic compounds. Additionally, further research into the biochemical and physiological effects of 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% could lead to new insights into the mechanisms of action of this compound.
Synthesis Methods
5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% can be synthesized by a two-step reaction involving the condensation of 4-cyanophenol and trifluoromethylbenzene. In the first step, 4-cyanophenol is reacted with trifluoromethylbenzene in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The resulting product is a mixture of 5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% and 4-cyano-3-trifluoromethylphenol. The second step involves the separation of the two products by column chromatography.
Scientific Research Applications
5-(4-Cyanophenyl)-3-trifluoromethylphenol, 95% has been used in various scientific research applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds, such as pyrroles and indoles, and in the synthesis of polymers. It has been used as a catalyst for the synthesis of N-substituted imidazoles and for the preparation of a range of heterocyclic compounds.
properties
IUPAC Name |
4-[3-hydroxy-5-(trifluoromethyl)phenyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO/c15-14(16,17)12-5-11(6-13(19)7-12)10-3-1-9(8-18)2-4-10/h1-7,19H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLFDSAOXGYZOMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CC(=CC(=C2)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30686518 |
Source
|
| Record name | 3'-Hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30686518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261897-64-6 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carbonitrile, 3′-hydroxy-5′-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261897-64-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30686518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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